2-(3-Carboxy-4-chlorophenyl)-6-methylbenzoic acid, 95%

• IUPAC Name: 2-(3-carboxy-4-chlorophenyl)-6-methylbenzoic acid
• InChI: InChI=1S/C15H11ClO4/c1-8-3-2-4-10(13(8)15(19)20)9-5-6-12(16)11(7-9)14(17)18/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key: OBAUVBJUEBPFNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC(=C(C=C2)Cl)C(=O)O)C(=O)O
• Molecular Formula: C15H11ClO4
• DSSTOX Substance ID: DTXSID10691701
• Molecular Weight: 290.70 g/mol
• CAS RN: 1262009-80-2

Description

2-(3-Carboxy-4-chlorophenyl)-6-methylbenzoic acid (also known as 2-CMCPA or 3-chloro-4-carboxy-6-methylphenylacetic acid) is a compound that is used in a variety of scientific research applications. It is a member of the benzoic acid family, and is structurally similar to other compounds in this family, including benzoic acid, salicylic acid, and phenylacetic acid. 2-CMCPA is a white crystalline solid that is insoluble in water. It is a widely used reagent in organic synthesis and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

2-CMCPA is used in a variety of scientific research applications, including organic synthesis, biochemical studies, and pharmacological studies. It is used as a reagent in the synthesis of a variety of compounds, including drugs and other pharmaceuticals. It is also used in biochemical studies to study the effects of various compounds on the body. In pharmacological studies, 2-CMCPA is used to study the effects of drugs on the body.

Mechanism of Action

The mechanism of action of 2-CMCPA is not fully understood. However, it is believed to interact with proteins in the body, leading to changes in their structure and function. This can lead to changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
2-CMCPA has been found to have a variety of biochemical and physiological effects. It has been found to have an inhibitory effect on enzymes involved in the metabolism of drugs, leading to an increased concentration of drugs in the body. It has also been found to have an inhibitory effect on certain neurotransmitters, leading to changes in behavior and mood. In addition, 2-CMCPA has been found to have an anti-inflammatory effect, as well as an effect on the immune system.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-CMCPA in lab experiments is that it is a relatively inexpensive and easily accessible compound. It is also relatively stable and does not degrade easily. However, there are some limitations to using 2-CMCPA in lab experiments. Its solubility in water is low, making it difficult to use in aqueous solutions. In addition, it can be toxic at high concentrations, so care must be taken when handling it.

Future Directions

There are a number of potential future directions for research involving 2-CMCPA. These include further investigation into its biochemical and physiological effects, as well as its potential uses in drug synthesis and drug delivery. In addition, further research could be done to determine the optimal concentrations of 2-CMCPA for various applications. Finally, research could be done to determine the potential toxicity of 2-CMCPA and its potential interactions with other compounds.

Synthesis Methods

2-CMCPA can be synthesized through a variety of methods, including the reaction of 4-chlorobenzoic acid with methylmagnesium bromide. This reaction produces 2-CMCPA as the main product, and yields up to 95% of the compound. Other synthesis methods include the reaction of 4-chlorobenzoic acid with methylmagnesium chloride and the reaction of 4-chlorobenzoic acid with sodium methoxide.